N-(4-amino-2-((2-hydroxyethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide

• IUPAC Name: N-[4-amino-2-(2-hydroxyethylsulfanyl)-6-oxo-1H-pyrimidin-5-yl]benzamide
• InChI: InChI=1S/C13H14N4O3S/c14-10-9(12(20)17-13(16-10)21-7-6-18)15-11(19)8-4-2-1-3-5-8/h1-5,18H,6-7H2,(H,15,19)(H3,14,16,17,20)
• InChI Key: OGKZFPNYLUBAGE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC2=C(N=C(NC2=O)SCCO)N
• Molecular Formula: C13H14N4O3S
• Molecular Weight: 306.34 g/mol

Description

N-(4-amino-2-((2-hydroxyethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide, also known as AEGR-733, is a small molecule inhibitor of the microsomal triglyceride transfer protein (MTP). It was first discovered by Aegerion Pharmaceuticals and is currently being studied for its potential use in treating hyperlipidemia and other metabolic disorders.

Scientific Research Applications

Heterocyclic Compound Synthesis and Biological Activities

• Novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derivatives have been synthesized with potential anti-inflammatory and analgesic activities. These compounds show significant COX-2 inhibition and analgesic effects, highlighting their potential in developing new therapeutics (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antitumor Agents

• Pyrrolo[2,3-d]pyrimidine derivatives have been designed and evaluated as dual inhibitors of dihydrofolate reductase and thymidylate synthase, showcasing potent antitumor activities. This research suggests the framework's utility in crafting novel cancer therapies (Gangjee et al., 2005).

Antifungal and Antiallergy Agents

• Thiazolyl benzamide derivatives have been explored for their antifungal properties, contributing to the search for new antifungal agents. Such studies underline the importance of structural modifications in enhancing biological activity (Narayana et al., 2004).
• Research on N-(4-substituted-thiazolyl)oxamic acid derivatives reveals potent antiallergy properties, outperforming standard drugs in efficacy, offering insights into new antiallergy therapies (Hargrave, Hess, & Oliver, 1983).

Antiviral Research

• Pyrimidin-4-one and triazolino[4,5-a]pyrimidin-5-one derivatives have been prepared, expanding the toolkit for developing novel antiviral agents. This research exemplifies the versatility of pyrimidine derivatives in medicinal chemistry (Hassneen & Abdallah, 2003).

HDAC Inhibitors for Cancer Therapy

• Discovery of N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide (MGCD0103), an orally active histone deacetylase inhibitor showing promise as an anticancer drug. This work illustrates the therapeutic potential of pyrimidine derivatives in targeting HDACs for cancer treatment (Zhou et al., 2008).